Cas no 218600-50-1 (Methyl (6aS,6bR,12aS,14aS,14bR)-2,2,6a,6b,9,9,12a-heptamethyl-10,14-dioxo-1,3,4,5,6,7,8,8a,11,12,14a,14b-dodecahydropicene-4a-carboxylate)

• Product Name: Methyl (6aS,6bR,12aS,14aS,14bR)-2,2,6a,6b,9,9,12a-heptamethyl-10,14-dioxo-1,3,4,5,6,7,8,8a,11,12,14a,14b-dodecahydropicene-4a-carboxylate
• CAS No: 218600-50-1
• MF: C₃₁H₄₆O₄
• MW: 482.694550037384
• MDL: MFCD13194179
• CID: 1025134
• PubChem ID: 10576780
• Update Time: 2025-04-20

Methyl (6aS,6bR,12aS,14aS,14bR)-2,2,6a,6b,9,9,12a-heptamethyl-10,14-dioxo-1,3,4,5,6,7,8,8a,11,12,14a,14b-dodecahydropicene-4a-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3,12-dioxoolean-9(11)-en-28-oate
• (4AS,6AR,6BS,12AS,14AR,14BR)-METHYL 2,2,6A,6B,9,9,12A-HEPTAMETHYL-10,14-DIOXO-1,2,3,4,4A,5,6,6A,6B,7,8,8A,9,10,11,12,12...
• 3,12-Dioxoolean-9(11)-en-28-oic acid methyl ester
• Olean-9(11)-en-28-oic acid, 3,12-dioxo-, methyl ester (9CI)
• (4aS,6aR,6bS,12aS,14aR,14bR)-methyl-2,2,6a,6b,9,9,12a-heptamethyl-10,14-dioxo-1,2,3,4,4a,5,6,6a,6b,7,8,8a,9,10,11,12,12a,14,14a,14b-icosahydropicene-4a-carboxylate
• 2,2,6a,6b,9,9,12a-Heptamethyl-10,14-dioxo-1,3,4,5,6,6a,6b,7,8,8a,9,10,11,12,12a,14,14a,14b-octadecahydro-2H-picene-4a-carboxylic acid methyl ester
• AK-79962
• KB-62840
• methyl 3,12
• Olean-9(11)-en-28-oic acid, 3,12-dioxo-, methyl ester
• Methyl (6aS,6bR,12aS,14aS,14bR)-2,2,6a,6b,9,9,12a-heptamethyl-10,14-dioxo-1,3,4,5,6,7,8,8a,11,12,14a
• 3,12-Dioxo-olean-9(11)-en-28-oic acid methyl ester
• 218600-50-1
• Methyl3,12-dioxoolean-9(11)-en-28-oate
• CID 53488152
• methyl (4aS,6aR,6bS,12aS,14aR,14bR)-2,2,6a,6b,9,9,12a-heptamethyl-10,14-dioxo-1,3,4,5,6,7,8,8a,11,12,14a,14b-dodecahydropicene-4a-carboxylate
• CS-13924
• AKOS015999232
• Q-101074
• DTXSID70705454
• Methyl (5xi,18alpha)-3,12-dioxoolean-9(11)-en-28-oate
• Methyl (6aS,6bR,12aS,14aS,14bR)-2,2,6a,6b,9,9,12a-heptamethyl-10,14-dioxo-1,3,4,5,6,7,8,8a,11,12,14a,14b-dodecahydropicene-4a-carboxylate

• MDL： MFCD13194179
• Inchi： 1S/C31H46O4/c1-26(2)13-15-31(25(34)35-8)16-14-30(7)24(19(31)18-26)20(32)17-22-28(5)11-10-23(33)27(3,4)21(28)9-12-29(22,30)6/h17,19,21,24H,9-16,18H2,1-8H3/t19-,21?,24+,28+,29-,30-,31+/m1/s1
• InChI Key： ZSKIWSWEZHHVGY-MDLXRGQPSA-N
• SMILES： O=C1C=C2[C@@]3(C)CCC(C(C)(C)C3CC[C@@]2(C)[C@]2(C)CC[C@@]3(C(=O)OC)CCC(C)(C)C[C@@H]3[C@H]21)=O

Computed Properties

• Exact Mass: 482.33960994g/mol
• Monoisotopic Mass: 482.33960994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 60.4
• XLogP3: 6.6

Experimental Properties

• Density: 1.10

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids